Cas no 361986-58-5 (3-(1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl)aminobenzoic Acid)
3-(1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-((1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)benzoic acid
- 3-[(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic acid
- 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)-benzoic acid
- 3-[(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic acid
- AC1LGRCG
- CTK4H6067
- HMS2480D08
- MolPort-000-734-339
- MolPort-001-977-392
- Oprea1_704433
- STOCK1N-30781
- 3-(1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl)aminobenzoic Acid
-
- MDL: MFCD03069096
- Inchi: InChI=1S/C13H11N5O2/c1-18-12-10(6-16-18)11(14-7-15-12)17-9-4-2-3-8(5-9)13(19)20/h2-7H,1H3,(H,19,20)(H,14,15,17)
- InChI Key: OCHDRKQTIRJRGE-UHFFFAOYSA-N
- SMILES: CN1C2=NC=NC(=C2C=N1)NC3=CC=CC(=C3)C(=O)O
Computed Properties
- Exact Mass: 269.09143
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 92.93
3-(1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl)aminobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB265934-250 mg |
3-[(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic acid; . |
361986-58-5 | 250mg |
€193.50 | 2023-04-26 | ||
| abcr | AB265934-1 g |
3-[(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic acid; . |
361986-58-5 | 1g |
€289.80 | 2023-04-26 | ||
| Chemenu | CM290383-1g |
3-((1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)benzoic acid |
361986-58-5 | 95% | 1g |
$277 | 2023-02-17 | |
| Chemenu | CM290383-5g |
3-((1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)benzoic acid |
361986-58-5 | 95% | 5g |
$561 | 2023-02-17 | |
| TRC | M782898-50mg |
3-[(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic Acid |
361986-58-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M782898-100mg |
3-[(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic Acid |
361986-58-5 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M782898-500mg |
3-[(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic Acid |
361986-58-5 | 500mg |
$ 275.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1233989-1g |
3-[(1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL)AMINO]BENZOIC ACID |
361986-58-5 | 95% | 1g |
$255 | 2024-06-07 | |
| abcr | AB265934-250mg |
3-[(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic acid; . |
361986-58-5 | 250mg |
€204.20 | 2024-06-09 | ||
| abcr | AB265934-1g |
3-[(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]benzoic acid; . |
361986-58-5 | 1g |
€304.50 | 2024-06-09 |
3-(1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl)aminobenzoic Acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 3-(1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl)aminobenzoic Acid
Introduction to 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic Acid (CAS No. 361986-58-5) and Its Emerging Applications in Chemical Biology
3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid, identified by the CAS number 361986-58-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold known for its broad biological activity and utility in drug discovery. The benzoic acid moiety appended to the pyrazolo[3,4-d]pyrimidine core introduces additional pharmacological potential, making this compound a promising candidate for further exploration in medicinal chemistry.
The synthesis and characterization of 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid have been the focus of several recent studies, highlighting its potential as a lead compound for therapeutic intervention. The presence of both nitrogen-rich heterocycles and an aromatic carboxylic acid group suggests multiple interaction points with biological targets, including enzymes and receptors. This dual functionality has been exploited in the design of molecules with enhanced binding affinity and selectivity.
Recent advances in computational chemistry have enabled the virtual screening of large libraries of compounds, including 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid, against various protein targets. These studies have revealed promising interactions with kinases and other signaling proteins, which are implicated in numerous diseases, including cancer and inflammatory disorders. The methyl group at the 1-position of the pyrazolo[3,4-d]pyrimidine ring has been identified as a key pharmacophore, contributing to the compound's ability to modulate enzyme activity.
In vitro studies have demonstrated that 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid exhibits inhibitory effects on specific kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly intriguing given the critical role of kinases in cellular signaling pathways. Furthermore, the benzoic acid moiety has been shown to enhance solubility and bioavailability, making this compound more amenable for further development into an oral therapeutic agent.
The potential therapeutic applications of 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid extend beyond oncology. Preclinical studies have suggested its efficacy in modulating inflammatory pathways, making it a candidate for treating autoimmune diseases such as rheumatoid arthritis. The compound's ability to inhibit key pro-inflammatory cytokines has been demonstrated in cell-based assays, providing a rationale for its further investigation in this therapeutic area.
One of the most exciting aspects of 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid is its versatility as a scaffold for structure-based drug design. By modifying various substituents on the pyrazolo[3,4-d]pyrimidine core and the benzoic acid group, chemists can fine-tune its biological activity. For instance, replacing the methyl group with other alkyl or aryl groups has been shown to alter binding kinetics and target specificity. Such modifications are crucial for optimizing drug-like properties and minimizing off-target effects.
The development of novel synthetic methodologies has also played a pivotal role in advancing research on 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid. Transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrazolo[3,4-d]pyrimidine scaffold, while asymmetric synthesis techniques have allowed for the preparation of enantiomerically pure derivatives. These advances have not only streamlined the synthesis process but also opened up new avenues for exploring chiral recognition and enantioselective drug action.
Future directions in the study of 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid include investigating its mechanism of action at a molecular level. High-resolution structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are essential for understanding how this compound interacts with its biological targets. Additionally, exploring its interactions with other cellular components, such as nucleic acids and lipids, could provide insights into its broader biological effects.
The integration of machine learning and artificial intelligence into drug discovery has also revolutionized the way compounds like 3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid are being developed. Predictive models can now forecast biological activity based on molecular structure alone, allowing researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach has significantly accelerated the drug discovery process and holds great promise for identifying novel therapeutics.
In conclusion,3-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)aminobenzoic acid (CAS No. 361986-58-5) represents a compelling example of how structural complexity can be leveraged to develop molecules with significant therapeutic potential. Its unique pharmacophoric features make it an attractive candidate for further exploration in chemical biology and drug discovery. As research continues to uncover new applications for this compound,it is likely to play an important role in addressing some of today's most pressing medical challenges.
361986-58-5 (3-(1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl)aminobenzoic Acid) Related Products
- 896134-43-3(3-(4-Aminopyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid)
- 5334-69-0(1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-(2,6-diethylphenyl)-1-methyl-)
- 6289-10-7( )
- 5346-55-4(1,6-dimethyl-n-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine)
- 6289-11-8(Identification of 6289-11-8 Name: N-(2,5-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)
- 5418-01-9(N-(2,6-dimethylphenyl)-9-methyl-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,5,7-tetraen-5-amine)
- 6289-08-3(1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-(3-methylphenyl)-)
- 864533-28-8(Benzoic acid, 2-[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-)
- 5401-53-6(1,6-dimethyl-4-[(2-methylphenyl)amino]-1h-pyrazolo[3,4-d]pyrimidine)
- 361986-42-7(4-((1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)benzoic acid)